Cas no 102366-80-3 (5'-Adenylic acid,N-(phenylmethyl)-, diammonium salt (9CI))

• Product Name: 5'-Adenylic acid,N-(phenylmethyl)-, diammonium salt (9CI)
• CAS No: 102366-80-3
• MF: C₁₇H₂₆N₇O₇P
• MW: 471.404803752899
• CID: 157259
• PubChem ID: 59309
• Update Time: 2025-04-19

5'-Adenylic acid,N-(phenylmethyl)-, diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,N-(phenylmethyl)-, diammonium salt (9CI)
• N(sup 6)Benzyladenosine-5'-monophosphate diammonium salt
• N-Benzyl-9-(5-O-phosphonopentofuranosyl)-9H-purin-6-amine--ammonia (1/2)
• 102366-80-3
• N(sup 6)Bar5P
• 5'-ADENYLIC ACID, N-BENZYL-, DIAMMONIUM SALT
• Adenosine, N-benzyl-, 5'-monophosphate, diammonium salt
• DTXSID60907405

• Inchi： 1S/C17H20N5O7P.2H3N/c23-13-11(7-28-30(25,26)27)29-17(14(13)24)22-9-21-12-15(19-8-20-16(12)22)18-6-10-4-2-1-3-5-10;;/h1-5,8-9,11,13-14,17,23-24H,6-7H2,(H,18,19,20)(H2,25,26,27);2*1H3/t11-,13-,14-,17-;;/m1../s1
• InChI Key： NMJDWJAJQXXTPT-CXKSGAPPSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCC2C=CC=CC=2)O1)O)O.N.N

Computed Properties

• Exact Mass: 471.16338
• Monoisotopic Mass: 471.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174A^2

Experimental Properties

• Boiling Point: 798.5°Cat760mmHg
• Flash Point: 436.7°C
• PSA: 242.08